3-Benzoylpyridine-2-carboxylic acid hydrochloride

• IUPAC Name: 3-benzoylpyridine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C13H9NO3.ClH/c15-12(9-5-2-1-3-6-9)10-7-4-8-14-11(10)13(16)17;/h1-8H,(H,16,17);1H
• InChI Key: TWLOWKFBFWJCPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(N=CC=C2)C(=O)O.Cl
• Molecular Formula: C13H10ClNO3
• Molecular Weight: 263.67 g/mol
• CAS No.: 106240-68-0

Description

3-Benzoylpyridine-2-carboxylic acid hydrochloride is a chemical compound with the molecular formula C13H10ClNO3. It is a derivative of pyridine, a heterocyclic aromatic organic compound. This compound is often used as a building block in chemical synthesis and has various applications in scientific research.

Scientific Research Applications

3-Benzoylpyridine-2-carboxylic acid hydrochloride has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications.

Industry: Utilized in the development of new materials and chemical processes.

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has hazard statements H315 - H319 - H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements are P261 - P264 - P271 - P280 - P302 + P352 - P305 + P351 + P338, suggesting measures to prevent exposure and manage risks.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Benzoylpyridine-2-carboxylic acid hydrochloride typically involves the reaction of 3-benzoylpyridine with a suitable carboxylating agent under controlled conditions. One common method involves the use of carbon dioxide in the presence of a base to introduce the carboxyl group at the 2-position of the pyridine ring. The resulting carboxylic acid is then converted to its hydrochloride salt by treatment with hydrochloric acid.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity. This may include the use of advanced catalysts, temperature control, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Benzoylpyridine-2-carboxylic acid hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used under basic conditions.

Major Products

Oxidation: Produces ketones or aldehydes.

Reduction: Produces alcohols.

Substitution: Produces various substituted derivatives depending on the nucleophile used.

Mechanism of Action

The mechanism of action of 3-Benzoylpyridine-2-carboxylic acid hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

3-Benzoylpyridine-2-carboxylic acid: The non-hydrochloride form of the compound.

2-Benzoylpyridine: A related compound with the benzoyl group at the 2-position.

4-Benzoylpyridine: A related compound with the benzoyl group at the 4-position.

Uniqueness

3-Benzoylpyridine-2-carboxylic acid hydrochloride is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its hydrochloride form enhances its solubility and stability, making it more suitable for certain applications compared to its non-hydrochloride counterparts.

Synthesis routes and methods

Procedure details

To a mixture of 2,3-pyridine dicarboxylic anhydride (21.0 g) and benzene (210 ml) was added anhydrous aluminum chloride (30.0 g), which was stirred for 4 hours under reflux. The reaction mixture was cooled and poured into ice water-hydrochloric acid. Resulting crystalline precipitate was collected by filtration, which was washed with a small volume of water, then with ethyl ether to give 3-benzoyl-2-pyridine carboxylic acid hydrochloride as pale yellow crystals (23.7 g).